8-iso-Limaprost
Description
8-iso-Limaprost is a prostaglandin analog, structurally related to Limaprost—a synthetic prostaglandin E1 (PGE1) derivative used clinically to improve peripheral circulation and treat lumbar spinal stenosis. These compounds are often biomarkers of oxidative stress and inflammation .
Key analytical challenges for this compound include adsorption on sampling surfaces and the need for specialized detection methods, as highlighted in protocols for similar compounds like 8-isoprostane . Commercial availability through Toronto Research Chemicals (TRC) and Wuhan Aimijie Tech underscores its research relevance, with product handling requiring strict adherence to storage guidelines provided in manufacturer documentation .
Properties
Molecular Formula |
C₂₂H₃₆O₅ |
|---|---|
Molecular Weight |
380.52 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings and Gaps
Isomer Separation : UHPLC-MS/MS resolves 8-isoprostane from 64 isomers, a method likely applicable to this compound .
Cross-Reactivity: Immunoassays are unreliable for 8-isoprostane; similar limitations may apply to this compound, necessitating MS-based validation .
Standardization Needs : EBC collection devices and protocols for 8-isoprostane (e.g., adsorption control) could inform this compound studies .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
